Cas no 1698484-74-0 (3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1698484-74-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6171800
• PubChem ID: 165735865
• Update Time: 2025-07-01

3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 1698484-74-0
• EN300-1869833
• [3-(3-ethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H21NO/c1-4-16-11-7-5-6-10(8-11)13-12(9-15)14(13,2)3/h5-8,12-13H,4,9,15H2,1-3H3
• InChI Key： XJWQOBLITSIJKI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1698484-74-0)

3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine, with the chemical identifier CAS No. 1698484-74-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both aromatic and aliphatic moieties in its structure suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a cyclopropyl ring substituted with a dimethyl group at the 2-position and an ethoxyphenyl group at the 3-position. This arrangement imparts a high degree of steric hindrance, which can be exploited in designing molecules with specific binding affinities. The ethoxyphenyl moiety, in particular, is known for its ability to interact with biological targets through hydrophobic and π-stacking interactions, making it a common feature in drug-like molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymatic pathways involved in disease progression. The 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine scaffold has shown promise in this context, particularly as a potential lead compound for inhibiting enzymes that play a crucial role in metabolic disorders and cancer. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways.

One of the most compelling aspects of this compound is its synthetic accessibility. The cyclopropyl ring can be introduced through various synthetic routes, including ring-closing metathesis and cyclopropanation reactions. These methods allow for the facile construction of complex molecular architectures while maintaining high selectivity and yield. Additionally, the ethoxyphenyl group can be easily modified through functional group interconversions, providing a versatile platform for further derivatization.

The pharmacological profile of 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has been the subject of several recent studies. Researchers have investigated its interactions with various biological targets, including protein kinases and transcription factors. Initial results indicate that this compound exhibits moderate binding affinity to certain kinase domains, suggesting its potential as a starting point for developing more potent inhibitors. Furthermore, the compound's ability to cross the blood-brain barrier has been evaluated in preclinical models, raising the possibility of its use in central nervous system (CNS) disorders.

The synthesis of analogs of 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been explored as a means to optimize its pharmacological properties. By modifying the substituents on the cyclopropyl ring or introducing additional functional groups into the ethoxyphenyl moiety, researchers can fine-tune the molecule's activity profile. For instance, replacing the methyl groups on the cyclopropyl ring with other substituents may alter the compound's solubility and metabolic stability, while introducing hydroxyl or carboxylic acid groups could enhance its binding interactions with biological targets.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays have been conducted to evaluate the cytotoxicity and genotoxicity of 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine, providing preliminary data on its potential toxicity profile. These studies have shown that the compound is generally well-tolerated at moderate concentrations but may exhibit some toxicity at higher doses. Further investigations are needed to fully characterize its safety profile and identify any potential side effects.

The potential applications of 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine extend beyond oncology and metabolic disorders. Its unique structural features make it a promising candidate for treating inflammatory diseases and neurodegenerative conditions. For example, studies have suggested that this compound may modulate inflammatory pathways by interacting with specific cytokine receptors or inhibiting pro-inflammatory enzymes. Additionally, its ability to cross the blood-brain barrier could make it useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 3-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1698484-74-0) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of aromatic and aliphatic moieties provides a rich framework for further derivatization and optimization. Preliminary studies have highlighted its potential as an inhibitor of protein kinases and its ability to interact with biological targets involved in various disease pathways. As research continues to uncover new therapeutic applications for this compound, it is likely to remain a focal point in drug discovery efforts.